Cas no 2229380-40-7 (1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol)

• Product Name: 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol
• CAS No: 2229380-40-7
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 6480892
• PubChem ID: 165710236
• Update Time: 2025-05-19

1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol
• EN300-1979858
• 2229380-40-7

• Inchi： 1S/C11H16ClNO3/c1-15-9-4-3-7(5-8(14)6-13)10(12)11(9)16-2/h3-4,8,14H,5-6,13H2,1-2H3
• InChI Key： AFZPPUDFFBAHAY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CC(CN)O)OC)OC

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol

Introduction to 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol (CAS No: 2229380-40-7)

1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol, identified by its CAS number 2229380-40-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups, combined with a chloro-substituted dimethoxyphenyl ring, makes it a versatile scaffold for synthesizing bioactive molecules.

The structural motif of 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol is particularly intriguing from a chemical perspective. The aromatic ring system, with its electron-donating methoxy groups and electron-withdrawing chloro group, creates a unique electronic environment that can modulate the reactivity and binding properties of the molecule. This balance of substitution patterns makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds that can interact with biological targets in innovative ways. 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol fits into this broader trend, as researchers seek to exploit structural diversity to uncover new pharmacological activities. The compound's ability to serve as a precursor for more complex derivatives is a key factor driving its study.

One of the most compelling aspects of 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol is its potential in the synthesis of small-molecule drugs. The combination of an amino group and a hydroxyl group provides multiple sites for chemical modification, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, the amino group can be used to form amides or ureas, while the hydroxyl group can participate in ether or ester formations, leading to a wide array of possible derivatives.

Recent studies have highlighted the importance of aromatic heterocycles in drug design. The phenyl ring in 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol contributes to its bioisosteric potential, enabling it to mimic other pharmacophores found in known drugs. This feature is particularly valuable in medicinal chemistry, where structural analogs can offer improved efficacy or reduced side effects compared to their parent compounds.

The chloro and methoxy substituents on the aromatic ring also play critical roles in determining the molecule's behavior. The chloro group, being electron-withdrawing, can influence the electronic properties of the ring system, affecting its interaction with biological targets. Meanwhile, the methoxy groups introduce steric bulk and hydrophilicity, which can modulate solubility and metabolic stability. These features make 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol a rich scaffold for structure-based drug design.

In addition to its synthetic utility, 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol has shown promise in preliminary biological evaluations. While comprehensive pharmacological data is still limited, early studies suggest that derivatives of this compound may exhibit interesting biological activities. These activities could span multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial effects. The exact nature of these activities will depend on further investigation and optimization.

The development of new synthetic methodologies is another area where 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol holds significant promise. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable routes to complex molecules. By leveraging these techniques, researchers can produce derivatives of this compound more rapidly and with greater yields, accelerating the drug discovery process.

Computational chemistry has also become an indispensable tool in studying molecules like 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting costly wet-lab experiments. This approach not only saves time but also provides valuable insights into the structure-function relationships that govern drug action.

The future direction of research on 1-amino-3-(2-chloro-3,4-dimethoxyphenyl)propan-2-ol will likely involve expanding its chemical space through library synthesis and high-throughput screening. By generating large collections of derivatives and testing them for biological activity, researchers can identify lead compounds that merit further development. This strategy has been successful in other areas of drug discovery and is expected to yield similar results for this promising scaffold.

In conclusion,1-amino - 3 - ( 2 - chloro - 3 , 4 - dimethoxyphenyl ) propan - 2 - ol (CAS No: 2229380 - 40 - 7 ) represents a significant opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with its synthetic versatility , make it an attractive candidate for further exploration . As research continues , we can expect to see more derivatives being developed and evaluated , potentially leading to novel therapeutics that address unmet medical needs .